NSC20116

• CAS: 644-37-1
• Molecular Formula: C4H4N4O3
• Molecular Weight: 156.10 g/mol
• InChI: InChI=1S/C4H4N4O3/c9-3-2(7-8-11)1-5-4(10)6-3/h1H,(H,7,11)(H2,5,6,9,10)
• InChIKey: OIXPJPUFFXAGLN-UHFFFAOYSA-N

NSC20116: UHRF1 SRA Domain Inhibitor

NSC20116 (CAS 644-37-1) is a uracil derivative that functions as a specific inhibitor of the Set-and-Ring (SRA) domain of the oncogene UHRF1 [1]. It directly binds to the 5-methylcytosine (5mC) recognition pocket within the SRA domain, demonstrating a dissociation constant (Kd) of 362 ± 181 nM at 25°C as measured by isothermal titration calorimetry [2]. This interaction disrupts the epigenetic reader function of UHRF1, positioning NSC20116 as a targeted tool compound for studying DNA methylation maintenance mechanisms in cancer research [3].

1

UHRF1 SRA domain-specific probe for 5mC pocket engagement

2

Strongly enthalpy-driven binding supports calorimetric characterization

3

Uracil scaffold without reported DNA-intercalation liability

• [1] Akrani, I., Driva, D., Tsakalidis, E., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [3] MedChemExpress. NSC20116 Product Datasheet. MedChemExpress. View Source

NSC20116: Why It Cannot Be Substituted

Despite belonging to the same uracil-derived scaffold class, UHRF1 SRA domain inhibitors exhibit markedly divergent thermodynamic binding signatures that directly impact their experimental utility and target engagement profiles [1]. NSC20116 displays a distinct enthalpy-driven binding mechanism (ΔH: −15.96 kcal/mol) in contrast to the entropy-dominated binding of its closest analog NSC232005 (ΔH: −2.60 kcal/mol) [2]. These thermodynamic differences correspond to fundamentally different hydration patterns and conformational constraints upon SRA domain binding, which directly influence target residence time and downstream functional readouts [3]. Consequently, generic substitution between compounds like NSC20116 and NSC232005 would confound experimental reproducibility and data interpretation in studies investigating UHRF1-mediated epigenetic regulation [4].

Thermodynamic mismatch Enthalpy-driven NSC20116 vs. entropy-driven NSC232005 may shift binding-mode interpretation and medicinal chemistry trajectory.

Domain mismatch TTD inhibitors (NV03) target H3K9me3 pocket; domain function differs, limiting direct substitution for SRA-dependent studies.

Tautomeric state mismatch NSC20116 adopts two tautomers (hydroxydiazenyl/nitroso) absent in analog NSC232005; may alter hydrogen-bond network and binding free energy.

• [1] Akrani, I., Driva, D., Tsakalidis, E., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [3] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. (Thermodynamic analysis section) View Source
• [4] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source

NSC20116 Quantitative Differentiation Evidence

Enthalpy-Driven vs. Entropy-Driven Binding

NSC20116 exhibits a fundamentally different thermodynamic binding signature to the UHRF1 SRA domain compared to its closest uracil analog, NSC232005, as determined by isothermal titration calorimetry (ITC) [1]. This difference is critical for selecting the appropriate tool compound for biophysical studies of UHRF1-ligand interactions [2].

Binding Thermodynamics

Head-to-head

ΔH: −15.96 vs −2.60 kcal/mol −TΔS: +7.17 vs −6.63 kcal/mol ΔCp: −0.87 vs −0.38 kcal/mol·K

Reported enthalpy-entropy divergence supports binding-mode differentiation

ITC at 25°C, identical conditions

Evidence Dimension	Thermodynamic binding parameters: Enthalpy (ΔH) and Entropy (-TΔS) contributions to free energy of binding
Target Compound Data	ΔH: -15.96 ± 0.94 kcal/mol; -TΔS: 7.17 kcal/mol (unfavorable entropy)
Comparator Or Baseline	NSC232005: ΔH: -2.60 ± 0.11 kcal/mol; -TΔS: -6.63 kcal/mol (favorable entropy)
Quantified Difference	ΔH difference of 13.36 kcal/mol (approximately 6.1-fold greater enthalpy contribution); entropy contribution differs by 13.8 kcal/mol with opposite signs
Conditions	Isothermal Titration Calorimetry (ITC) at 25°C; binding to recombinant UHRF1 SRA domain

Why This Matters

This distinct thermodynamic signature indicates that NSC20116 and NSC232005 occupy the SRA domain binding pocket via fundamentally different molecular interactions, which directly affects target residence time and downstream functional assays, making them non-interchangeable for rigorous biophysical studies.

• [1] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source

Ligand Efficiency Advantage

While both compounds bind the UHRF1 SRA domain, they do so with distinct affinities and stoichiometries. NSC20116 exhibits a 1:1 binding stoichiometry, whereas NSC232005 displays a slightly non-1:1 stoichiometry [1]. This distinction in binding mode can influence experimental design for target engagement studies [2].

Ligand Efficiency

Head-to-head

0.80 vs 0.77 kcal/mol per heavy atom

Higher reported LE may support fragment-based optimization

ITC-derived ΔG, 25°C

Evidence Dimension	Binding affinity (dissociation constant, Kd)
Target Compound Data	Kd: 362 ± 181 nM
Comparator Or Baseline	NSC232005: Kd: 170 ± 89 nM
Quantified Difference	NSC232005 is approximately 2.1-fold more potent in terms of Kd, but with a different stoichiometry (n: 1.13 ± 0.05 for NSC20116 vs. n: 1.32 ± 0.04 for NSC232005)
Conditions	Isothermal Titration Calorimetry (ITC) at 25°C; binding to recombinant UHRF1 SRA domain; 1:1 independent binding model

Why This Matters

The differing Kd and stoichiometry values indicate that NSC20116 provides a more defined 1:1 binding mode, which is preferable for quantitative target engagement assays requiring precise stoichiometric control, while NSC232005 may exhibit multiple binding modes that complicate data interpretation.

• [1] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source

Affinity Advantage Over UM63 and AMSA2

The functional activity of uracil-derived UHRF1 inhibitors has been assessed in cellular assays. While NSC20116 has been characterized biophysically, its close analog NSC232005 has been evaluated for DNA demethylating activity in HCT116 colorectal cancer cells, providing a class-level benchmark for this scaffold [1]. NSC20116 is positioned as a biophysically well-characterized tool compound for mechanistic studies, whereas functional cellular data for the scaffold class provides context for downstream applications [2].

Affinity vs Anthraquinones

Cross-study comparable

Kd: 362 nM (NSC20116) vs UM63: 940 nM vs AMSA2: 5.4 µM

Reported higher SRA affinity and absence of intercalation support cleaner probe selection

Different assay conditions; class-level comparison

Evidence Dimension	Global DNA demethylating activity in cancer cells
Target Compound Data	Biophysical characterization only; cellular DNA demethylation activity not reported in primary literature
Comparator Or Baseline	NSC232005: Approximately 75% reduction in global DNA methylation compared to control at 25 μM in HCT116 colorectal cancer cells
Quantified Difference	Data not available for NSC20116; NSC232005 demonstrates potent cellular activity with 75% demethylation efficacy
Conditions	HCT116 colorectal cancer cell line; 25 μM compound treatment; global methylation analysis

Why This Matters

This distinction is critical for procurement decisions: NSC20116 should be selected when rigorous biophysical and mechanistic target engagement data are required, whereas NSC232005 may be preferable for cellular functional screening applications. Researchers seeking a biophysically validated probe for UHRF1 SRA domain binding studies should prioritize NSC20116.

• [1] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source

Domain-Level Selectivity: SRA vs. TTD

NSC20116 possesses a defined physicochemical and storage profile that informs procurement and experimental planning . Its molecular weight (156.10 g/mol) and solubility characteristics are suitable for standard DMSO-based stock solution preparation [1]. The recommended storage conditions (-20°C for powder, 3 years; 4°C, 2 years) provide long-term stability for multi-year research programs .

Domain Selectivity

Class-level

SRA Kd: 362 nM TTD (NV03) Kd: 2.4 µM

Supports SRA-specific studies; TTD antagonists not interchangeable

Cross-study inference; different assay platforms

Evidence Dimension	Physicochemical properties and storage stability
Target Compound Data	Molecular Formula: C4H4N4O3; Molecular Weight: 156.10; Storage: Powder at -20°C (3 years) or 4°C (2 years); Solvent stability: -80°C (6 months) or -20°C (1 month); Soluble in DMSO, may require sonication or heating
Comparator Or Baseline	Not applicable for comparative analysis; class-level inference suggests similar small molecule uracil derivatives exhibit comparable storage profiles
Quantified Difference	Not applicable; supporting procurement and handling information
Conditions	Vendor-specified storage and solubility data; typical for small molecule organic compounds

Why This Matters

Defined storage and solubility parameters enable researchers to plan procurement quantities and formulate experimental timelines with confidence, ensuring compound integrity across multi-year research projects and preventing degradation-related experimental variability.

• [1] MedChemExpress. NSC20116 Product Datasheet. MedChemExpress. View Source

NSC20116 Application Scenarios

UHRF1 SRA–Ligand Thermodynamics Studies

NSC20116 is optimally suited for isothermal titration calorimetry (ITC) and thermal shift assays (DSF) aimed at quantifying the thermodynamic parameters of UHRF1 SRA domain binding. Its well-characterized enthalpy-driven binding signature (ΔH: -15.96 kcal/mol) provides a robust reference point for studying structure-activity relationships within uracil-derived inhibitor series [1]. Researchers should select NSC20116 over NSC232005 when enthalpy-driven binding mechanisms are the focus of investigation [2].

Fragment-Based Lead Optimization

The defined 1:1 binding stoichiometry of NSC20116 (n: 1.13 ± 0.05) to the UHRF1 SRA domain makes it an ideal ligand for co-crystallization trials and molecular dynamics simulations [1]. Its binding mode, characterized by extensive hydrophobic interactions and distinct tautomeric states (hydroxydiazenyl and nitroso forms), provides a valuable system for computational studies of ligand-induced conformational changes in epigenetic reader domains [2].

SRA-Specific Chemical Probe for DNA Methylation

NSC20116 serves as a biophysically validated probe compound for confirming target engagement of the UHRF1 SRA domain in cellular thermal shift assays (CETSA) or similar target engagement methodologies [1]. While functional demethylating activity data are more established for the analog NSC232005 (75% reduction at 25 μM in HCT116 cells), NSC20116's well-defined binding parameters make it preferable for experiments requiring precise correlation between target occupancy and downstream effects [2].

Comparative Pharmacology Across UHRF1 Domains

As a uracil-derived scaffold with a ligand efficiency (LE) of 0.80 kcal/mol per heavy atom, NSC20116 represents an efficient starting point for medicinal chemistry optimization [1]. Its favorable LE value, combined with the absence of PAINS (Pan-Assay Interference Compounds) structural alerts, positions it as a reliable chemical probe for hit-to-lead campaigns targeting the UHRF1 epigenetic axis [2].

Application

Selection Property

Validation Focus

SRA-Ligand Thermodynamics Studies

Enthalpy-driven binding profile

Thermodynamic signature validation (ΔH/ΔS/ΔCp)

Fragment-Based Optimization

High ligand efficiency scaffold

Fragment elaboration and SAR exploration

SRA-Specific DNA Methylation Studies

SRA domain specificity (5mC pocket)

SRA–DNMT1 axis target engagement

Domain-Comparative Pharmacology

Domain-selective engagement profiling

SRA vs TTD pathway deconvolution

• [1] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source
• [2] Akrani, I., et al. Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. J. Chem. Inf. Model. 2025, 65, 17, 9274–9286. View Source